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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the immunolocalization of

prosystemin, a key prohormone in the plant defense signaling pathway. The protocols detailed

below are intended to assist researchers in visualizing the subcellular localization of

prosystemin in plant tissues, particularly in response to wounding and other stressors.

Introduction
Prosystemin is a 200-amino acid precursor to the 18-amino acid peptide hormone, systemin.

In solanaceous plants like tomato, systemin is a potent activator of the systemic wound

response, leading to the production of defense-related proteins such as proteinase inhibitors.

Understanding the cellular and subcellular localization of prosystemin is crucial for elucidating

the mechanisms of its synthesis, processing, and transport in initiating systemic defense

signals.

Immunolocalization studies have revealed that prosystemin is primarily found in the vascular

phloem parenchyma cells of leaves, petioles, and stems.[1] At the subcellular level, it is

localized to the cytosol and the nucleus of these cells.[1] This localization suggests a functional

role for these cells in the synthesis and processing of prosystemin as a primary line of

defense signaling.[1]
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Data Presentation
The following tables summarize quantitative data related to the expression of prosystemin and

downstream defense-related genes in response to wounding. This data is critical for designing

experiments and interpreting results from immunolocalization studies.

Table 1: Relative Quantification of Prosystemin and Defense-Related Gene Transcripts in

Tomato Leaves After Wounding

Gene Time After Wounding
Relative Expression Level
(Fold Change vs.
Unwounded Control)

Prosys 3 hours Increased

Prosys 6 hours Increased

Prosys 24 hours Largely Decreased

LoxC (Lipoxygenase C) 6 hours Significantly Overexpressed

AOS (Allene Oxide Synthase) 6 hours Significantly Overexpressed

Pin I (Proteinase Inhibitor I) 6 hours Significantly Overexpressed

Pin II (Proteinase Inhibitor II) 6 hours Significantly Overexpressed

Table 2: Recommended Antibody Dilutions and Incubation Times (Starting Points for

Optimization)
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Antibody Application
Recommended
Dilution

Incubation
Time

Incubation
Temperature

Anti-prosystemin

(polyclonal)
Western Blot 1:1000 Overnight 4°C

Anti-prosystemin

(polyclonal)

Immunohistoche

mistry (IHC)
1:100 - 1:500 Overnight 4°C

Anti-rabbit IgG

(HRP-

conjugated)

Western Blot 1:2500 1 hour
Room

Temperature

Anti-rabbit IgG

(Fluorophore-

conjugated)

Immunohistoche

mistry (IHC)
1:200 - 1:1000 1-2 hours

Room

Temperature

Signaling Pathway
The prosystemin/systemin signaling pathway is a critical component of the plant's defense

against herbivores and pathogens. The following diagram illustrates the key steps in this

pathway.
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Caption: Prosystemin/Systemin Signaling Pathway.
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Experimental Protocols
The following protocols provide detailed methodologies for the immunolocalization of

prosystemin in plant tissues. These should be considered as a starting point, and optimization

may be necessary for specific tissues and experimental conditions.

Protocol 1: Immunohistochemistry (IHC) of Prosystemin
in Paraffin-Embedded Tomato Tissue
This protocol is adapted for the localization of prosystemin in fixed and embedded tomato

tissues, such as stems or petioles.

Materials:

Tomato tissue (stems, petioles)

Fixative solution: 4% (w/v) paraformaldehyde in 1X Phosphate Buffered Saline (PBS), pH 7.4

Ethanol series (50%, 70%, 85%, 95%, 100%)

Xylene

Paraffin wax

Microtome

Poly-L-lysine coated microscope slides

Antigen retrieval buffer: 10 mM Sodium Citrate, pH 6.0

Blocking buffer: 5% (w/v) Bovine Serum Albumin (BSA) in PBS with 0.1% Tween-20 (PBST)

Primary antibody: Anti-prosystemin polyclonal antibody

Secondary antibody: Fluorophore-conjugated anti-rabbit IgG

DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining
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Mounting medium

Humidified chamber

Procedure:

Fixation: Immediately after excision, immerse small tissue samples (approx. 3-5 mm) in 4%

paraformaldehyde in 1X PBS and incubate overnight at 4°C.

Dehydration: Dehydrate the tissue through a graded ethanol series:

70% ethanol, 1 hour

85% ethanol, 1 hour

95% ethanol, 1 hour

100% ethanol, 2 changes of 1 hour each

Clearing: Incubate the tissue in xylene (2 changes of 1 hour each).

Infiltration and Embedding: Infiltrate the tissue with molten paraffin wax at 60°C (3 changes

of 2 hours each) and embed in paraffin blocks.

Sectioning: Cut 5-10 µm thick sections using a microtome and float them on a warm water

bath. Mount the sections onto poly-L-lysine coated slides and dry overnight at 37°C.

Deparaffinization and Rehydration:

Xylene, 2 changes of 10 minutes each.

100% ethanol, 2 changes of 5 minutes each.

95% ethanol, 5 minutes.

70% ethanol, 5 minutes.

Distilled water, 5 minutes.
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Antigen Retrieval: Immerse slides in pre-heated antigen retrieval buffer and incubate at 95°C

for 20 minutes. Allow to cool to room temperature.

Blocking: Wash sections with PBST (3 x 5 minutes). Block non-specific binding by incubating

with blocking buffer for 1 hour at room temperature in a humidified chamber.

Primary Antibody Incubation: Dilute the anti-prosystemin antibody in blocking buffer (e.g.,

1:200). Apply to the sections and incubate overnight at 4°C in a humidified chamber.

Washing: Wash sections with PBST (3 x 10 minutes).

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in

blocking buffer. Apply to the sections and incubate for 1-2 hours at room temperature in the

dark.

Washing: Wash sections with PBST (3 x 10 minutes) in the dark.

Counterstaining: Incubate sections with DAPI solution (1 µg/mL in PBS) for 5 minutes at

room temperature in the dark.

Washing: Wash sections with PBS (2 x 5 minutes) in the dark.

Mounting: Mount coverslips using an anti-fade mounting medium.

Imaging: Visualize the staining using a fluorescence or confocal microscope.
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Caption: Immunohistochemistry Workflow.
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Protocol 2: Whole-Mount Immunolocalization of
Prosystemin in Tomato Seedlings or Leaves
This protocol is suitable for visualizing prosystemin in whole tissues, such as small leaves or

seedlings, and is adapted from a universal plant immunolocalization protocol.

Materials:

Tomato seedlings or young leaves

Fixative solution: 2% (w/v) formaldehyde in 1X Microtubule Stabilizing Buffer (MTSB; 50 mM

PIPES, 5 mM EGTA, 5 mM MgSO4, pH 7.0) with 0.1% Triton X-100

Methanol (100%, pre-warmed to 60°C)

Blocking buffer: 5% (w/v) BSA in 1X Tris-buffered saline with 0.1% Tween-20 (TBST)

Primary antibody: Anti-prosystemin polyclonal antibody

Secondary antibody: Fluorophore-conjugated anti-rabbit IgG

DAPI

Mounting medium

Procedure:

Fixation: Place the plant material in the fixative solution. Apply a vacuum for 2-3 minutes and

then slowly release. Repeat this step. Incubate for 40 minutes at 37°C with gentle shaking.

Washing: Wash the samples with distilled water for 10 minutes.

Permeabilization:

Incubate in 100% methanol for 20 minutes at 37°C.

Replace with fresh 100% methanol pre-warmed to 60°C and incubate for 3 minutes.
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Gradually add water to reduce the methanol concentration to 20%.

Transfer the samples to fresh water.

Blocking: Wash the samples with TBST (3 x 10 minutes). Block with blocking buffer for 1

hour at room temperature.

Primary Antibody Incubation: Dilute the anti-prosystemin antibody in blocking buffer.

Incubate overnight at 4°C with gentle agitation.

Washing: Wash the samples with TBST (4 x 15 minutes).

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in

blocking buffer. Incubate for 2-3 hours at room temperature in the dark with gentle agitation.

Washing: Wash the samples with TBST (4 x 15 minutes) in the dark.

Counterstaining: Incubate with DAPI solution (1 µg/mL in TBS) for 10 minutes in the dark.

Washing: Wash with TBS (2 x 5 minutes) in the dark.

Mounting: Mount the samples in a suitable mounting medium on a microscope slide.

Imaging: Visualize using a confocal microscope for optical sectioning.
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Caption: Whole-Mount Immunolocalization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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